Cas no 328071-25-6 (1-(2-Hydroxyethyl)-3-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-(2-Hydroxyethyl)-3-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 328071-25-6
• MF: C₇H₁₀N₂O₃
• MW: 170.165901660919
• MDL: MFCD00518743
• CID: 878303
• Update Time: 2025-06-11

1-(2-Hydroxyethyl)-3-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-Hydroxyethyl)-3-methyl-1H-pyrazole-5-carboxylic acid
• Oprea1_327643
• Pyrazole-5-carboxylic acid, 1-(2-hydroxyethyl)-3-methyl-
• FOKYHSZFJQNCNU-UHFFFAOYSA-N
• 1-(2-Hydroxyethyl)-3-methyl-1H-pyrazole-5-carboxylic acid #

• MDL： MFCD00518743
• Inchi： 1S/C7H10N2O3/c1-5-4-6(7(11)12)9(8-5)2-3-10/h4,10H,2-3H2,1H3,(H,11,12)
• InChI Key： FOKYHSZFJQNCNU-UHFFFAOYSA-N
• SMILES： OCCN1C(C(=O)O)=CC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Topological Polar Surface Area: 75.4

Additional information on 1-(2-Hydroxyethyl)-3-methyl-1H-pyrazole-5-carboxylic acid

Recent Advances in the Study of 1-(2-Hydroxyethyl)-3-methyl-1H-pyrazole-5-carboxylic acid (CAS: 328071-25-6)

1-(2-Hydroxyethyl)-3-methyl-1H-pyrazole-5-carboxylic acid (CAS: 328071-25-6) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have explored its potential as a key intermediate in the synthesis of novel bioactive compounds, particularly in the areas of anti-inflammatory, antimicrobial, and anticancer therapeutics. This research briefing aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.

A recent study published in the Journal of Medicinal Chemistry investigated the role of 1-(2-Hydroxyethyl)-3-methyl-1H-pyrazole-5-carboxylic acid as a precursor in the synthesis of small-molecule inhibitors targeting protein kinases. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific kinase isoforms involved in cancer cell proliferation. The researchers utilized a combination of molecular docking and in vitro assays to validate the binding affinity and selectivity of these derivatives, paving the way for further optimization and preclinical evaluation.

In another groundbreaking study, researchers explored the antimicrobial properties of 1-(2-Hydroxyethyl)-3-methyl-1H-pyrazole-5-carboxylic acid derivatives against multidrug-resistant bacterial strains. The results, published in Bioorganic & Medicinal Chemistry Letters, revealed that certain modifications to the pyrazole core significantly enhanced the compound's efficacy against Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA). These findings underscore the potential of this compound as a scaffold for developing new antibiotics to address the growing threat of antimicrobial resistance.

Additionally, a collaborative research effort between academic and industrial laboratories has focused on the metabolic stability and pharmacokinetic profile of 1-(2-Hydroxyethyl)-3-methyl-1H-pyrazole-5-carboxylic acid. The study, detailed in Drug Metabolism and Disposition, employed advanced LC-MS/MS techniques to assess the compound's bioavailability and clearance rates in preclinical models. The data suggested that structural modifications could improve its metabolic stability, making it a more viable candidate for further drug development.

In conclusion, the latest research on 1-(2-Hydroxyethyl)-3-methyl-1H-pyrazole-5-carboxylic acid (CAS: 328071-25-6) highlights its multifaceted potential in medicinal chemistry. From kinase inhibition to antimicrobial activity, this compound serves as a promising scaffold for the design of novel therapeutics. Future studies should focus on optimizing its pharmacological properties and advancing it through the drug development pipeline to fully realize its therapeutic potential.